Cas no 1024-57-3 (cis-Heptachlor Epoxide)

• Product Name: cis-Heptachlor Epoxide
• CAS No: 1024-57-3
• MF: C₁₀H₅Cl₇O
• MW: 389.317096471787
• MDL: MFCD01311793
• CID: 183462
• PubChem ID: 24872559
• Update Time: 2025-06-03

cis-Heptachlor Epoxide Chemical and Physical Properties

Names and Identifiers

• 2,5-Methano-2H-indeno[1,2-b]oxirene,2,3,4,5,6,7,7-heptachloro-1a,1b,5,5a,6,6a-hexahydro-,(1aR,1bS,2R,5S,5aR,6S,6aR)-rel-
• Heptachlor-Endo-Epoxide
• Heptachlor expoxide isomer B solution
• cis-Heptachlor Epoxide
• CIS-HEPTACHLOREPOXIDE EXO-, ISOMER B
• Epoxyheptachlor
• Heptachlor epoxide
• Heptachlor epoxide (Isomer B)
• Heptachlor epoxide [Isomer B]
• Heptachlor epoxide Isomer A solution
• Heptachlor exo-epoxide
• Heptachlor exo-epoxide solution
• Heptachlor-endo-epoxide (trans-)
• Heptachlorepoxide(IsomerB) Solution
• HCE
• Heptachlor expoxide isomer B
• exo-1,4,5,6,7,8,8-Heptachloro-2,3-epoxy-4,7-methano-3a,4,7,7a-tetrahydroindane
• Heptepoxide
• Velsicol 53CS17
• CAP1A
• RNGTT
• hepox
• hydro-
• C14327
• IsomerB
• xahydro-
• ent25,584
• ENT 25,584
• 2,5-Methano-2H-indeno(1,2-b)oxirene, 2,3,4,5,6,7,7-heptachloro-1a,1b,5,5a,6,6a-hexahydro-, (1aalpha,1bbeta,2alpha,5alpha,5abeta,6beta,6aalpha)-
• cis-Heptachlor-exo-epoxide (isomer B) 1000 microg/mL in Toluene
• 055UWF6R6I
• Velsicol 53-CS-17
• 2,5-METHANO-2H-INDENO(1,2-B)OXIRENE, 2,3,4,5,6,7,7-HEPTACHLORO-1A,1B,5,5A,6,6A-HEXAHYDRO-, (1AR,1BS,2R,5S,5AR,6S,6AR)-REL-
• cis-Heptachlor-exo-epoxide (Isomer B) 100 microg/mL in Methanol
• 1,4,5,6,7,8,8-Heptachloro-2,3-epoxy-3a,4,7,7a-tetrahydro-4,7-methanoindan
• (+/-)-cis-Heptachlor epoxide
• 1024-57-3
• 2,5-Methano-2H-oxireno(a)indene, 2,3,4,5,6,7,7-heptachlor-1a,1b,5,5a,6,6a-hexahydro-
• 2,5-Methano-2H-oxireno(a)indene, 2,3,4,5,6,7,7-heptachloro-1a,1b,5,5a,6,6a-hexahydro-
• cis-Heptachlor-exo-epoxide (isomer B) 10 microg/mL in Cyclohexane
• CCRIS 9452
• EINECS 213-831-0
• 2,5-Methano-2H-indeno(1,2-b)oxirene, 2,3,4,5,6,7,7-heptachloro-1a,1b,5,5a,6,6a-hexahydro-,(1aR,1bS,2R,5S,5aR,6S,6aR)-rel-
• Q27094563
• 2,3,4,5,6,7,7-Heptachloro-1a,1b,5,5a,6,6a-hexahydro-2,5-methano-2H-indeno(1,2-b)oxirene
• HSDB 6182
• cis-Heptachlor-exo-epoxide (isomer B)
• UNII-055UWF6R6I
• 4,7-Methanoindan, 1,4,5,6,7,8,8-heptachloro-2,3-epoxy-3a,4,7,7a-tetrahydro-
• AI3-25584
• 1,4,5,6,7,8,8-Heptachloro-2,3-epoxy-2,3,3a,4,7,7a-hexahydro-4,7-methanoindene
• 2,5-METHANO-2H-OXIRENO(A)INDENE, 2,3,4,5,6,7,7-HEPTACHLORO- 1A,1B,5,5A,6,6A-HEXAHYDRO-
• cis-Heptachlor-exo-epoxide (Isomer B) 100 microg/mL in Cyclohexane

• MDL： MFCD01311793
• Inchi： 1S/C10H5Cl7O/c11-3-1-2(4-5(3)18-4)9(15)7(13)6(12)8(1,14)10(9,16)17/h1-5H/t1-,2+,3+,4-,5+,8+,9-/m0/s1
• InChI Key： ZXFXBSWRVIQKOD-UOFFAGTMSA-N
• SMILES： Cl[C@@]12C(=C([C@@](C1(Cl)Cl)([C@@H]1[C@H]([C@@H]3[C@H]([C@@H]12)O3)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 385.81600
• Monoisotopic Mass: 385.816009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.91±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160-161.5 ºC
• Boiling Point: 503.92°C (rough estimate)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: 1.5000 (estimate)
• Solubility: Insuluble (7.4E-4 g/L) (25 ºC),
• PSA: 12.53000
• LogP: 4.45270
• Solubility: Not determined
• Color/Form: 1000 μg/mL in methanol

cis-Heptachlor Epoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H351,H373,H410
• Warning Statement： P273,P281,P301+P310,P501
• Hazardous Material transportation number：UN 2761
• WGK Germany：3
• Hazard Category Code： 25-33-40-50/53
• Safety Instruction： 36/37-45-60-61
• RTECS：PB9450000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R25; R33; R40; R50/53; R39/23/24/25; R23/24/25; R11

Related Categories

• Pesticide Chemicals Pesticides Pesticides

Additional information on cis-Heptachlor Epoxide

Cis-Heptachlor Epoxide: A Comprehensive Overview

The compound with CAS No. 1024-57-3, commonly referred to as cis-Heptachlor Epoxide, is a significant chemical entity in the field of organic chemistry. This compound is a derivative of heptachlor, an organochlorine insecticide that has been widely studied for its environmental and biological impacts. The cis-Heptachlor Epoxide isomer is particularly notable due to its unique stereochemistry and its role in various chemical processes.

Recent studies have highlighted the importance of understanding the stereochemical properties of cis-Heptachlor Epoxide. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray crystallography, to elucidate the molecular structure and conformation of this compound. These findings have provided valuable insights into its reactivity and potential applications in pharmaceutical chemistry and environmental science.

The synthesis of cis-Heptachlor Epoxide involves a multi-step process, including epoxidation reactions and subsequent stereochemical manipulations. Scientists have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of titanium-based catalysts has been shown to enhance the selectivity of the epoxidation process, leading to higher concentrations of the cis isomer.

One of the most intriguing aspects of cis-Heptachlor Epoxide is its role in environmental chemistry. Studies have demonstrated that this compound exhibits moderate biodegradability under specific conditions, making it a subject of interest in pollution control and remediation efforts. Researchers are actively investigating the factors that influence its degradation rates, such as temperature, pH levels, and microbial activity.

In terms of toxicity, cis-Heptachlor Epoxide has been found to exhibit varying effects on different organisms. Laboratory experiments have shown that it can induce oxidative stress in aquatic organisms, potentially disrupting ecosystems if present in high concentrations. However, further research is needed to fully understand its long-term ecological impacts.

Recent advancements in computational chemistry have enabled researchers to model the behavior of cis-Heptachlor Epoxide at the molecular level. These computational studies have provided valuable insights into its electronic structure, reactivity, and potential interactions with biological systems. Such models are proving invaluable for predicting the behavior of this compound in various chemical environments.

The application of cis-Heptachlor Epoxide extends beyond traditional chemistry fields. For instance, it has been explored as a precursor in the synthesis of bioactive compounds with potential therapeutic applications. Researchers are investigating its role in drug design, particularly in the development of compounds targeting specific cellular pathways.

In conclusion, cis-Heptachlor Epoxide (CAS No. 1024-57-3) is a compound of significant interest due to its unique chemical properties and wide-ranging applications. Ongoing research continues to uncover new insights into its structure, reactivity, and environmental impact. As our understanding of this compound grows, it holds promise for contributing to advancements in both industrial and biomedical fields.